Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-

Catalog No.
S1539181
CAS No.
10097-09-3
M.F
C19H24N4O2
M. Wt
340.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-d...

CAS Number

10097-09-3

Product Name

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-

IUPAC Name

3-[4-[[4-(dimethylcarbamoylamino)phenyl]methyl]phenyl]-1,1-dimethylurea

Molecular Formula

C19H24N4O2

Molecular Weight

340.4 g/mol

InChI

InChI=1S/C19H24N4O2/c1-22(2)18(24)20-16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)21-19(25)23(3)4/h5-12H,13H2,1-4H3,(H,20,24)(H,21,25)

InChI Key

MOAPNXVHLARBNQ-UHFFFAOYSA-N

SMILES

CN(C)C(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)N(C)C

Canonical SMILES

CN(C)C(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)N(C)C

The exact mass of the compound Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 202633. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- is a synthetic compound characterized by its unique molecular structure. With the molecular formula C19H24N4O2 and a molecular weight of approximately 340.42 g/mol, this compound features a methylene bridge connecting two dimethylurea groups, which are further linked to a phenylene moiety. This specific arrangement contributes to its chemical properties and potential applications in various fields, including pharmaceuticals and materials science .

The chemical behavior of Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- is primarily based on its functional groups. It can undergo reactions typical of ureas, such as:

  • Hydrolysis: In the presence of water, the compound can hydrolyze to yield amines and carbon dioxide.
  • Condensation: It can react with aldehydes or ketones to form imines or other derivatives.
  • Substitution Reactions: The nitrogen atoms in the urea moieties may participate in nucleophilic substitution reactions under appropriate conditions.

These reactions are essential for modifying the compound for specific applications or enhancing its biological activity .

Research indicates that Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- may exhibit biological activities such as:

  • Antimicrobial Properties: Preliminary studies suggest potential effectiveness against certain bacterial strains.
  • Toxicity: The compound may cause allergic skin reactions and has been noted to have long-lasting harmful effects on aquatic life, indicating a need for careful handling and disposal .

Further studies are required to elucidate its full spectrum of biological effects and mechanisms of action.

The synthesis of Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- typically involves several steps:

  • Formation of Methylene Bridge: The initial step usually includes the reaction of dimethylurea with formaldehyde to form a methylene bridged urea derivative.
  • Condensation with Phenylene Derivative: This intermediate is then reacted with an appropriate phenylene derivative under acidic or basic conditions to form the final product.
  • Purification: The resulting compound is purified through recrystallization or chromatography techniques to obtain the desired purity level.

These methods highlight the versatility of synthetic pathways available for producing this compound .

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- has several notable applications:

  • Agriculture: Used as a slow-release nitrogen fertilizer due to its stability in soil conditions.
  • Pharmaceuticals: Potentially utilized in drug formulations due to its biological activity.
  • Materials Science: Employed in the development of polymers and resins because of its chemical stability and reactivity.

These applications underscore its significance across multiple industries .

Interaction studies involving Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- focus on its behavior in biological systems and environmental contexts. Key areas include:

  • Drug Interactions: Investigating how this compound interacts with other pharmaceuticals could reveal synergistic effects or potential contraindications.
  • Environmental Impact: Studies assessing its toxicity levels and ecological effects are crucial for understanding its environmental footprint.

Such investigations are essential for ensuring safe usage and regulatory compliance .

Several compounds share structural similarities with Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-. These include:

Compound NameMolecular FormulaKey Features
UreaCH4N2OBasic urea structure without phenylene linkage
DimethylureaC3H8N2OSimilar dimethyl substitution but lacks methylene bridge
4,4'-Methylene bis(phenylurea)C19H24N4O2Shares methylene bridge but different substitution pattern

The uniqueness of Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- lies in its specific arrangement of functional groups and potential applications that differentiate it from these similar compounds. Its unique structure allows for distinct reactivity patterns and biological interactions not observed in simpler ureas .

XLogP3

2.3

GHS Hazard Statements

Aggregated GHS information provided by 24 companies from 3 notifications to the ECHA C&L Inventory.;
Reported as not meeting GHS hazard criteria by 1 of 24 companies. For more detailed information, please visit ECHA C&L website;
Of the 2 notification(s) provided by 23 of 24 companies with hazard statement code(s):;
H412 (100%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Environmental Hazard

Environmental Hazard

Other CAS

10097-09-3

Wikipedia

4,4'-Methylenebis(1,1-dimethyl-3-phenylurea)

General Manufacturing Information

Adhesive manufacturing
Electrical equipment, appliance, and component manufacturing
Transportation equipment manufacturing
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-: ACTIVE
PMN - indicates a commenced PMN (Pre-Manufacture Notices) substance.

Dates

Last modified: 07-17-2023

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